molecular formula C8H8F2N2O2 B8575565 N-(2-Methoxy-5-pyridyl)-difluoroacetamide

N-(2-Methoxy-5-pyridyl)-difluoroacetamide

Cat. No.: B8575565
M. Wt: 202.16 g/mol
InChI Key: BOAUGZYGFCFJSN-UHFFFAOYSA-N
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Description

N-(2-Methoxy-5-pyridyl)-difluoroacetamide is a useful research compound. Its molecular formula is C8H8F2N2O2 and its molecular weight is 202.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8F2N2O2

Molecular Weight

202.16 g/mol

IUPAC Name

2,2-difluoro-N-(6-methoxypyridin-3-yl)acetamide

InChI

InChI=1S/C8H8F2N2O2/c1-14-6-3-2-5(4-11-6)12-8(13)7(9)10/h2-4,7H,1H3,(H,12,13)

InChI Key

BOAUGZYGFCFJSN-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=C(C=C1)NC(=O)C(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Difluoracetic acid was added to a mixture of carbonyl diimidazole (8.4 g, 0.052 mol) and methylene chloride (100 ml) under a nitrogen atmosphere. Gas was evolved and a new solid formed in the reaction. After stirring at room temperature for 30 minutes, 5-amino-2-methoxypyridine (5.7 ml, 0.052 mol) was added over a two-minute period. The reacion was slightly exothermic and was stirred further for another 30 minutes when it was washed with water (100 ml), 5% aqueous acetic acid (2×50 ml), 5% sodium bicarbonate (25 ml); dried over anhydrous magnesium sulfate; filtered; and evaporated in vacuo to give an oil. The oil was extracted with ether and the ether extract on dilution with pentane gave 3.7 g of crude product. This was extracted with ether and diluted with pentane to give 2.0 g of the title compound, m.p. 75°-78° C. The title product was identified by IR, NMR and MS analysis.
Quantity
0 (± 1) mol
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8.4 g
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reactant
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100 mL
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solvent
Reaction Step One
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5.7 mL
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reactant
Reaction Step Two

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